Cas no 2228634-69-1 (2-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropylpropan-2-amine)
2-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropylpropan-2-amine Chemical and Physical Properties
Names and Identifiers
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- 2-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropylpropan-2-amine
- 2228634-69-1
- EN300-1756298
- 2-[1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropyl]propan-2-amine
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- Inchi: 1S/C11H21N5/c1-9(2,3)16-14-8(13-15-16)11(6-7-11)10(4,5)12/h6-7,12H2,1-5H3
- InChI Key: RWHJXWDKGHIZGZ-UHFFFAOYSA-N
- SMILES: NC(C)(C)C1(C2N=NN(C(C)(C)C)N=2)CC1
Computed Properties
- Exact Mass: 223.17969569g/mol
- Monoisotopic Mass: 223.17969569g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 69.6Ų
2-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropylpropan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1756298-0.05g |
2-[1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropyl]propan-2-amine |
2228634-69-1 | 0.05g |
$1608.0 | 2023-09-20 | ||
| Enamine | EN300-1756298-0.1g |
2-[1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropyl]propan-2-amine |
2228634-69-1 | 0.1g |
$1685.0 | 2023-09-20 | ||
| Enamine | EN300-1756298-0.25g |
2-[1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropyl]propan-2-amine |
2228634-69-1 | 0.25g |
$1762.0 | 2023-09-20 | ||
| Enamine | EN300-1756298-0.5g |
2-[1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropyl]propan-2-amine |
2228634-69-1 | 0.5g |
$1838.0 | 2023-09-20 | ||
| Enamine | EN300-1756298-1.0g |
2-[1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropyl]propan-2-amine |
2228634-69-1 | 1g |
$1915.0 | 2023-06-03 | ||
| Enamine | EN300-1756298-2.5g |
2-[1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropyl]propan-2-amine |
2228634-69-1 | 2.5g |
$3752.0 | 2023-09-20 | ||
| Enamine | EN300-1756298-5.0g |
2-[1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropyl]propan-2-amine |
2228634-69-1 | 5g |
$5553.0 | 2023-06-03 | ||
| Enamine | EN300-1756298-10.0g |
2-[1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropyl]propan-2-amine |
2228634-69-1 | 10g |
$8234.0 | 2023-06-03 | ||
| Enamine | EN300-1756298-1g |
2-[1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropyl]propan-2-amine |
2228634-69-1 | 1g |
$1915.0 | 2023-09-20 | ||
| Enamine | EN300-1756298-5g |
2-[1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropyl]propan-2-amine |
2228634-69-1 | 5g |
$5553.0 | 2023-09-20 |
2-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropylpropan-2-amine Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 2-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropylpropan-2-amine
Introduction to 2-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropylpropan-2-amine (CAS No. 2228634-69-1)
The compound 2-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropylpropan-2-amine, identified by its CAS number 2228634-69-1, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and promising biological activities, making it a subject of intense research interest. The presence of a cyclopropyl moiety combined with a tetrazole ring system offers a distinctive scaffold that has the potential to interact with biological targets in novel ways.
Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The tetrazole moiety, in particular, has been recognized for its ability to modulate various biological pathways, including enzyme inhibition and receptor binding. In the case of 2-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropylpropan-2-amine, the tert-butyl substituent enhances the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability. This feature is crucial for developing effective pharmaceutical agents that can reach their intended targets efficiently.
The cyclopropylpropan-2-amine portion of the molecule introduces a rigid structure that can stabilize the overall conformation of the compound. This rigidity is often beneficial in drug design, as it can improve binding affinity and selectivity. Additionally, the amine group provides a site for further functionalization, allowing chemists to modify the compound's properties as needed for specific applications.
Current research in medicinal chemistry increasingly focuses on identifying molecules that can modulate inflammation and immune responses. The structural features of 2-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropylpropan-2-amine suggest that it may have potential in this area. Preliminary studies have indicated that derivatives of tetrazole-containing compounds can exhibit anti-inflammatory properties by interacting with nuclear factor kappa B (NFκB) signaling pathways. The cyclopropyl group may further enhance these interactions by providing a stable platform for binding to target proteins.
Another area of interest is the development of novel antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria necessitates the discovery of new therapeutic strategies. The unique scaffold of 2-(tert-butyl)-tetrazole-cyclopropylpropanamine (CAS No. 2228634-69) presents an opportunity to explore alternative mechanisms of action against microbial pathogens. Some early investigations have suggested that this compound may disrupt bacterial cell wall synthesis or interfere with essential metabolic processes.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the tetrazole ring via cycloaddition reactions and subsequent functionalization to introduce the cyclopropylpropanamine moiety. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct extensive biological evaluations.
In terms of pharmacokinetic properties, the combination of lipophilicity and molecular weight suggests that CAS No 2228634 69 1 may exhibit reasonable oral bioavailability. However, further studies are needed to assess its metabolic stability and potential for drug-drug interactions. Computational modeling techniques have been employed to predict how this compound might behave within biological systems, providing valuable insights before experimental validation.
The potential therapeutic applications of this molecule extend beyond inflammation and antimicrobial uses. Its structural motifs are reminiscent of other bioactive compounds that have shown promise in treating neurological disorders and cancer. For instance, tetrazole derivatives have been explored as kinase inhibitors and neuroprotective agents due to their ability to modulate intracellular signaling cascades.
Collaborative efforts between academic researchers and pharmaceutical companies are accelerating the development pipeline for such novel compounds. High-throughput screening (HTS) approaches have been utilized to identify promising derivatives based on initial hits like CAS No 2228634 69 1. These screens allow researchers to rapidly test thousands of compounds against various biological targets, streamlining the process of identifying lead candidates for further optimization.
The role of computational chemistry cannot be overstated in modern drug discovery workflows. Molecular docking simulations help predict binding affinities between this compound and potential target proteins by modeling their interactions at an atomic level. These predictions guide experimental efforts by highlighting key regions for structural modification or optimization.
Ethical considerations are also paramount when developing new pharmaceutical agents like those derived from CAS No 2228634 69 1 (chemical name: *N*-(tert-butyl)-5-(cyclopropylamino)-1H-tetrazole). Ensuring safety through rigorous preclinical testing is essential before moving into human clinical trials where long-term effects must be monitored closely.
In conclusion,CAS No 2228634 69 1, with its distinctive structural features including a *tetrazole* ring system linked via an amine group attached to a *cyclopropylethylene* backbone represents an exciting avenue for medicinal chemistry research today.* Its potential applications span multiple therapeutic areas including anti-inflammatory treatments,* antimicrobial therapies,*and possibly even oncology.* As research continues,*further exploration*of this compound’s properties*will likely uncover additional benefits*that could lead*to novel treatments addressing unmet medical needs.* With advances both synthetic*and computational,*the future looks bright*for harnessing such innovative molecules.*
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